Cas no 103614-73-9 (Carbamothioic acid, methyl-, S-(4-phenoxybutyl) ester)

• Product Name: Carbamothioic acid, methyl-, S-(4-phenoxybutyl) ester
• CAS No: 103614-73-9
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 95942
• PubChem ID: 71333032
• Update Time: 2025-04-18

Carbamothioic acid, methyl-, S-(4-phenoxybutyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, methyl-, S-(4-phenoxybutyl) ester
• S-(4-phenoxybutyl) N-methylcarbamothioate
• DTXSID00761361
• S-(4-Phenoxybutyl) methylcarbamothioate
• 103614-73-9

• Inchi： 1S/C12H17NO2S/c1-13-12(14)16-10-6-5-9-15-11-7-3-2-4-8-11/h2-4,7-8H,5-6,9-10H2,1H3,(H,13,14)
• InChI Key： PYXKITPHJWVGIK-UHFFFAOYSA-N
• SMILES： S(C(NC)=O)CCCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.09811
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 38.33